Cas no 41597-55-1 (2,3-Naphthalenediol,1,2,3,4-tetrahydro-, (2R,3R)-rel-)

2,3-Naphthalenediol,1,2,3,4-tetrahydro-, (2R,3R)-rel- structure
41597-55-1 structure
Product Name:2,3-Naphthalenediol,1,2,3,4-tetrahydro-, (2R,3R)-rel-
CAS No:41597-55-1
MF:C10H12O2
MW:164.201083183289
CID:328967
PubChem ID:247473
Update Time:2025-04-19

2,3-Naphthalenediol,1,2,3,4-tetrahydro-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Naphthalenediol,1,2,3,4-tetrahydro-, (2R,3R)-rel-
    • trans-Tetraline-2,3-diol
    • 1,2,3,4-Tetrahydro-2,3-naphthalenediol, trans-
    • 2,3-Naphthalenediol, 1,2,3,4-tetrahydro-, trans-
    • trans-1,2,3,4-Tetrahydro-2,3-naphthalenediol
    • trans-Tetralin-2,3-diol
    • CHEBI:37879
    • 2, 1,2,3,4-tetrahydro-, trans-
    • DTXSID30961832
    • Q27117300
    • LS-11358
    • SCHEMBL1990446
    • NSC62093
    • 1,2,3,4-Tetrahydronaphthalene-trans-2,3-diol
    • NSC-90447
    • AKOS032963545
    • 2.3-Dioxytetralin
    • NSC-62093
    • 41597-55-1
    • 6970-78-1
    • NSC90447
    • 1,2,3,4-tetrahydronaphthalene-2,3-diol
    • Inchi: 1S/C10H12O2/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-4,9-12H,5-6H2
    • InChI Key: DHTGPMXCRKCPTP-UHFFFAOYSA-N
    • SMILES: OC1CC2C=CC=CC=2CC1O

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.26
  • Boiling Point: 303.2°Cat760mmHg
  • Flash Point: 148.5°C
  • Refractive Index: 1.627
  • PSA: 40.46
  • LogP: 0.50700
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